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Compound of Interest

Compound Name: Ethyl maleimide

Cat. No.: B8649053

Get Quote

An in-depth exploration of the chemical properties, structure, and applications of N-

Ethylmaleimide (NEM) in scientific research and drug development.

N-Ethylmaleimide (NEM) is a prominent organic compound widely utilized in biochemical and

pharmacological research.[1] As a member of the maleimide family, its significance stems from

its high reactivity and specificity towards sulfhydryl groups, making it an invaluable tool for

probing protein structure and function.[1][2] This technical guide provides a detailed overview of

the chemical properties, structure, and common experimental protocols involving NEM, tailored

for researchers, scientists, and drug development professionals.

Chemical Identity and Structure
N-Ethylmaleimide, with the IUPAC name 1-ethyl-1H-pyrrole-2,5-dione, is a derivative of maleic

acid.[2][3] Its molecular structure consists of a five-membered pyrrole-2,5-dione ring with an

ethyl group attached to the nitrogen atom.[1] This arrangement creates an electron-deficient

double bond within the maleimide ring, rendering it highly susceptible to nucleophilic attack,

particularly from the thiol groups of cysteine residues in proteins.[1]

The key structural and identifying information for N-Ethylmaleimide is summarized in the table

below.
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Identifier Value

IUPAC Name 1-ethylpyrrole-2,5-dione[3]

Synonyms N-ethylmaleimide, Ethylmaleimide, NEM[3]

CAS Number 128-53-0[2]

Molecular Formula C₆H₇NO₂[1]

Molecular Weight 125.13 g/mol [1][3]

SMILES CCN1C(=O)C=CC1=O[1][3]

InChI
InChI=1S/C6H7NO2/c1-2-7-5(8)3-4-6(7)9/h3-

4H,2H2,1H3[3]

Physicochemical Properties
NEM is a white to pale yellow crystalline solid at room temperature.[1][4] Its physical and

chemical properties are crucial for its handling, storage, and application in various experimental

settings.

Property Value

Melting Point 43-46 °C[1][5]

Boiling Point 210 °C[1][5]

Solubility in Water ~25 mg/mL at 20 °C[1], 1 g/L at 20 °C[4]

Solubility in Organic Solvents
Soluble in ethanol, chloroform, methanol, and

toluene[6]

pKa -2.18 ± 0.20 (Predicted)[4][5]

Flash Point 73 °C[5]

Density ~1.25 g/cm³[1]

Reactivity and Mechanism of Action
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The primary reactivity of N-Ethylmaleimide is centered around its α,β-unsaturated carbonyl

system, which makes it an excellent Michael acceptor.[1][2] This property allows NEM to readily

undergo conjugate addition reactions with nucleophiles.

Reaction with Thiols
The most significant reaction of NEM is its covalent modification of thiol groups (-SH),

particularly those of cysteine residues in proteins and peptides.[1][2] This reaction is highly

specific and proceeds via a Michael addition mechanism, forming a stable thioether bond.[2]

The reaction is most efficient in the pH range of 6.5-7.5.[2][7] At pH values above 7.5, the

reactivity of NEM towards primary amines and its hydrolysis can increase.[7]

The reaction is virtually irreversible, making NEM a potent and permanent inhibitor of enzymes

that rely on active site cysteine residues, such as cysteine proteases.[2]

Reactants

ProductN-Ethylmaleimide
(Electrophile)

Stable Thioether Adduct

Michael Addition
(pH 6.5-7.5)

Thiol (R-SH)
(Nucleophile)

Click to download full resolution via product page

Caption: Reaction of N-Ethylmaleimide with a thiol group.

Applications in Research
The specific reactivity of NEM with thiols has led to its widespread use in various biochemical

and cellular studies.

Enzyme Inhibition: NEM is extensively used to irreversibly inhibit cysteine proteases and

other enzymes with essential sulfhydryl groups, allowing researchers to study their function.

[2][8]
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Protein Structure and Function Analysis: By modifying cysteine residues, NEM can be used

to probe the role of these residues in protein folding, stability, and interaction with other

molecules.[1]

Vesicular Transport Studies: NEM is known to block vesicular transport by inhibiting the N-

ethylmaleimide-sensitive factor (NSF), an ATPase crucial for this process.[1][2]

Preventing Disulfide Bond Formation: In proteomics, NEM is used to block free sulfhydryl

groups, thereby preventing the formation of disulfide bonds during sample preparation and

analysis.[1][9]

Experimental Protocols
Protocol for Labeling Proteins with N-Ethylmaleimide
This protocol outlines a general procedure for the covalent modification of cysteine residues in

proteins using NEM.[10][11]

Materials:

Protein of interest containing cysteine residues

N-Ethylmaleimide (NEM)

Degassed reaction buffer (e.g., PBS, Tris, HEPES, pH 7.0-7.5)

(Optional) TCEP (tris(2-carboxyethyl)phosphine) for reducing disulfide bonds

Organic solvent (e.g., DMSO or DMF) for dissolving NEM if it has poor aqueous solubility

Purification tools (e.g., gel filtration column, dialysis cassette)

Procedure:

Protein Preparation: Dissolve the protein in the degassed reaction buffer to a concentration

of 1-10 mg/mL.[10]

(Optional) Reduction of Disulfide Bonds: If necessary to label cysteines involved in disulfide

bonds, add a 10- to 100-fold molar excess of TCEP to the protein solution. Incubate for 20-
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30 minutes at room temperature.[10][12]

NEM Solution Preparation: Prepare a stock solution of NEM in an appropriate solvent. For

aqueous reactions, dissolve NEM in the reaction buffer. If using an organic co-solvent,

dissolve NEM in DMSO or DMF.[11]

Labeling Reaction: Add a 10- to 20-fold molar excess of the NEM solution to the protein

solution.[12] Incubate the reaction mixture for 2 hours at room temperature or overnight at

4°C, protected from light.[12]

Purification: Remove excess, unreacted NEM from the labeled protein using gel filtration,

dialysis, or other suitable purification methods.[10]

1. Prepare Protein Solution
(1-10 mg/mL in degassed buffer, pH 7-7.5)

2. (Optional) Reduce Disulfide Bonds
(Add TCEP, incubate 20-30 min)

4. Mix Protein and NEM
(10-20 fold molar excess of NEM)

3. Prepare NEM Stock Solution

5. Incubate
(2h at RT or overnight at 4°C)

6. Purify Labeled Protein
(Gel filtration, Dialysis)

Click to download full resolution via product page

Caption: Workflow for protein labeling with N-Ethylmaleimide.

Safety and Handling
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N-Ethylmaleimide is a hazardous substance and must be handled with appropriate safety

precautions.

Toxicity: NEM is highly toxic if swallowed, in contact with skin, or if inhaled.[1][13] It can

cause severe skin burns and eye damage.[13]

Handling: Always handle NEM in a well-ventilated area or under a chemical fume hood.[14]

[15] Wear appropriate personal protective equipment (PPE), including gloves, safety

goggles, and a lab coat.[14]

Storage: Store NEM in a tightly closed container in a cool, dry, and well-ventilated place,

protected from light.[5][14] It is often recommended to refrigerate it.[5]

Disposal: Dispose of NEM and any contaminated materials in accordance with local, state,

and federal regulations.[15]

Conclusion
N-Ethylmaleimide remains a cornerstone reagent in life sciences research due to its specific

and robust reactivity with thiol groups. Its application extends from fundamental studies of

protein chemistry to the development of novel therapeutic agents. A thorough understanding of

its chemical properties, reactivity, and proper handling is paramount for its effective and safe

use in the laboratory. This guide provides a foundational resource for researchers embarking

on studies involving this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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